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Compound of Interest

Compound Name: 4-Methoxy-3-nitroaniline

Cat. No.: B184566

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 4-Methoxy-3-nitroaniline in a laboratory setting. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
operational conduct and proper waste management.

Chemical Identifier:

o Name: 4-Methoxy-3-nitroaniline
e CAS Number: 577-72-0

e Molecular Formula: C7TH8N203

Hazard Summary

4-Methoxy-3-nitroaniline is a hazardous substance that poses significant health risks.[1] It is
classified as fatal if swallowed, inhaled, or in contact with skin.[1] Furthermore, it may cause an
allergic skin reaction, is suspected of causing cancer, and may cause damage to organs
through prolonged or repeated exposure.[1]
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Hazard Statement

GHS Classification

Fatal if swallowed

Acute Toxicity, Oral (Category 1)

Fatal in contact with skin

Acute Toxicity, Dermal (Category 1)

Fatal if inhaled

Acute Toxicity, Inhalation (Category 1)

May cause an allergic skin reaction

Skin Sensitization (Category 1)

Suspected of causing cancer

Carcinogenicity (Category 2)

May cause damage to organs through

prolonged or repeated exposure

Specific Target Organ Toxicity, Repeated
Exposure (Category 2)

Harmful to aquatic life with long lasting effects

Hazardous to the Aquatic Environment, Long-

term Hazard (Category 3)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure.[2]

Protection Type

Specification

Eye/Face Protection

Certified safety glasses with side shields or
goggles. A face shield is required when there is

a risk of splashing.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). Gloves must be inspected before

use and replaced if damaged.

Skin and Body Protection

A lab coat or chemical-resistant apron must be
worn. Full-body protective clothing may be

necessary for large quantities or spill response.

Respiratory Protection

A NIOSH-approved respirator with an
appropriate particulate filter is required if
ventilation is inadequate or when handling

powders.
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Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
o Ensure a safety shower and eyewash station are readily accessible.
» Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

o Before handling, obtain and review the Safety Data Sheet (SDS) for 4-Methoxy-3-
nitroaniline.

o Assemble all necessary equipment and reagents before introducing the chemical to the work
area.

2. Weighing and Transfer:

e Wear all required PPE.

o Dispense the solid carefully to avoid generating dust.[1]
o Use a spatula for transferring the solid. Do not pour.

« If possible, weigh the chemical directly into the reaction vessel or a secondary container
within the fume hood.

3. Dissolving and Reaction:
¢ Add the solvent to the solid slowly to prevent splashing.

e If heating is required, use a controlled heating source such as a heating mantle or water
bath. Avoid open flames.

o Keep the reaction vessel covered to the extent possible to minimize the release of vapors.
4. Post-Handling:
e Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

o Decontaminate all equipment and the work surface.
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Remove and properly dispose of contaminated PPE.

Disposal Plan

1.

Waste Segregation and Collection:

All solid and liquid waste containing 4-Methoxy-3-nitroaniline must be collected in a
designated, labeled, and sealed hazardous waste container.[3]

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

. Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "4-Methoxy-3-nitroaniline".

Include the primary hazards (e.g., "Toxic," "Carcinogen").

. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is secure
and away from incompatible materials.

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office. Follow
all local, state, and federal regulations for hazardous waste disposal.[3]

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[4][5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For minor spills,
carefully sweep up the solid material, avoiding
dust generation, and place it in a sealed
container for disposal. For major spills, contact

your institution's EHS office immediately.[1]

Handling Workflow
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Workflow for Handling 4-Methoxy-3-nitroaniline
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Caption: Workflow for Handling 4-Methoxy-3-nitroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b184566?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR0934_msds.pdf
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.chemicalbook.com/msds/4-fluoro-2-methoxy-5-nitroaniline.pdf
https://www.echemi.com/sds/4-methoxy-3-nitroaniline-pid_Seven43777.html
https://www.fishersci.com/store/msds?partNumber=AAA1554822&productDescription=N-METHL-4-NTROANILINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b184566#personal-protective-equipment-for-handling-4-methoxy-3-nitroaniline
https://www.benchchem.com/product/b184566#personal-protective-equipment-for-handling-4-methoxy-3-nitroaniline
https://www.benchchem.com/product/b184566#personal-protective-equipment-for-handling-4-methoxy-3-nitroaniline
https://www.benchchem.com/product/b184566#personal-protective-equipment-for-handling-4-methoxy-3-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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